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Compound of Interest

Compound Name: Naphthalene-1,4-diboronic acid

Cat. No.: B150188

An In-depth Technical Guide to Naphthalene-1,4-diboronic Acid

Introduction

Naphthalene-1,4-diboronic acid is a bifunctional organoboron compound featuring a
naphthalene core. Its two boronic acid groups, positioned at the 1 and 4 positions of the
naphthalene ring, make it a versatile building block in various fields of chemical research.
Boronic acids are known for their utility in Suzuki-Miyaura cross-coupling reactions, their ability
to form reversible covalent bonds with diols, and their role as Lewis acids. This guide provides
a comprehensive overview of the chemical structure, properties, synthesis, and applications of
Naphthalene-1,4-diboronic acid, tailored for professionals in research and drug development.
The naphthalene scaffold itself is an extensively explored aromatic system with applications
against a wide range of pathophysiological conditions[1].

Chemical Structure and Identification

The core of the molecule is a naphthalene ring system, with boronic acid [-B(OH)z] groups
substituted at the C1 and C4 positions.

IUPAC Name: (4-borononaphthalen-1-yl)boronic acid[2].

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b150188?utm_src=pdf-interest
https://www.benchchem.com/product/b150188?utm_src=pdf-body
https://www.benchchem.com/product/b150188?utm_src=pdf-body
https://www.benchchem.com/product/b150188?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30366253/
https://pubchem.ncbi.nlm.nih.gov/compound/Naphthalene-1_4-diboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

i h
0 - P
B _
i
H H

Chemical Structure:

Image Source: PubChem CID 10488882[2]

The relationship between its name, formula, and key identifiers is visualized below.

IUPAC Name:
(4-borononaphthalen-1-yl)boronic acid

CAS Number:
22871-75-6

L.

Naphthalene-1,4-diboronic Acid

Molecular Formula:
C10H10B204

Molecular Weight:
~215.81 g/mol

Click to download full resolution via product page

Caption: Core identifiers for Naphthalene-1,4-diboronic acid.

Chemical Identifiers

This table summarizes the key identifiers and synonyms for the compound.
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Identifier Value Reference
(4-borononaphthalen-1-

IUPAC Name ) ) [2]
yl)boronic acid

CAS Number 22871-75-6 [21[31[41[5]

Molecular Formula C10H10B204 [21[31[4][5]

Naphthalene-1,4-diyldiboronic
acid, B,B'-(1,4-

Synonyms Naphthalenediyl)bis-boronic [21[4]
Acid, 1,4-
Naphthalenediboronic Acid

PubChem CID 10488882 [2][5]
UQQNPIILEFDCRF-

InChiKey [21[3]

UHFFFAOYSA-N

Physicochemical Properties

The following table lists key computed physical and chemical properties, which are crucial for

experimental design, including solvent selection and reaction condition optimization.

Property Value Reference
Molecular Weight 215.81 g/mol [415]

Exact Mass 216.077 g/mol [2]

LogP -1.80 [5]

Polar Surface Area (PSA) 80.92 A2 [5]
Hydrogen Bond Donors 4 [2]
Hydrogen Bond Acceptors 4 [2]
Rotatable Bond Count 2 [2]
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Experimental Protocols: Synthesis

Naphthalene-1,4-diboronic acid can be synthesized through various established
organometallic routes. A common and effective method involves a halogen-metal exchange
followed by reaction with a boron electrophile.

Generalized Synthesis Protocol

This protocol describes a typical synthesis starting from 1,4-dibromonaphthalene, a readily
available precursor. A reference to a synthesis can be found in the Journal of Organic
Chemistry, 2000, vol. 65, Ne13, p. 3952-3960(3].

Objective: To synthesize Naphthalene-1,4-diboronic acid from 1,4-dibromonaphthalene.
Materials:

e 1,4-Dibromonaphthalene

e Anhydrous Tetrahydrofuran (THF) or Diethyl Ether

e n-Butyllithium (n-BuLi) or Magnesium turnings

 Triisopropyl borate or Trimethyl borate

e Hydrochloric acid (HCI), agueous solution

o Hexane, Ethyl Acetate

e Anhydrous Sodium Sulfate or Magnesium Sulfate

Procedure:

e Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), dissolve 1,4-
dibromonaphthalene in anhydrous THF in a flame-dried, three-neck flask equipped with a
magnetic stirrer, thermometer, and dropping funnel.

o Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add two
equivalents of n-BuLi solution dropwise, maintaining the temperature below -70 °C. Stir the
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mixture for 1-2 hours at this temperature to ensure complete formation of the 1,4-
dilithionaphthalene intermediate.

Borylation: To the cooled solution, add an excess (at least 2.2 equivalents) of triisopropy!
borate dropwise, ensuring the temperature remains below -70 °C. After the addition is
complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

Hydrolysis (Quenching): Carefully quench the reaction by slowly adding it to a stirred solution
of aqueous HCI (e.g., 1 M) at 0 °C. Stir vigorously for 1-2 hours to hydrolyze the borate ester
intermediate to the desired diboronic acid.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl
acetate (3x). Combine the organic layers.

Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous
sodium sulfate.

Purification: Filter the drying agent and remove the solvent under reduced pressure. The
crude product can be purified by recrystallization from a suitable solvent system (e.g., water
or an acetone/hexane mixture) to yield Naphthalene-1,4-diboronic acid as a solid.
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Start: 1,4-Dibromonaphthalene
in Anhydrous THF

1. Lithiation
Add 2 eq. n-BulLi at -78°C

Intermediate:
1,4-Dilithionaphthalene

2. Borylation
Add >2 eq. Trialkyl Borate at -78°C

3. Hydrolysis
Quench with ag. HCI

4. Workup & Purification
Extraction, Drying, Recrystallization

Product:
Naphthalene-1,4-diboronic Acid
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Caption: Generalized workflow for the synthesis of Naphthalene-1,4-diboronic acid.

Applications in Research and Development

Naphthalene-1,4-diboronic acid is a valuable reagent with applications spanning organic
synthesis, supramolecular chemistry, and materials science. Its bifunctional nature allows it to
act as a rigid linker or spacer in the construction of larger, complex molecular architectures.
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Caption: Key application areas for Naphthalene-1,4-diboronic acid.

Organic Synthesis

The primary application in organic synthesis is as a difunctional component in palladium-
catalyzed cross-coupling reactions. It can be used to construct complex molecules where the
rigid naphthalene unit serves as a precisely defined spacer between two other molecular
fragments. It has also been employed as a reagent in the synthesis of carcinogenic oxidized
metabolites of other polycyclic aromatic hydrocarbons for toxicology studies[6].

Supramolecular Chemistry and Crystal Engineering

The boronic acid moieties can participate in self-assembly processes. For instance, they can
react with diols to form boronic esters. This property has been exploited in the self-assembly of
Lewis acid-base adducts and other complex supramolecular structures[7]. The rigid
naphthalene backbone and the defined geometry of the boronic acid groups make it an
excellent candidate for designing molecular cages, polymers, and other ordered materials[7].

Medicinal Chemistry

While not a drug itself, Naphthalene-1,4-diboronic acid serves as a scaffold or intermediate
for the synthesis of more complex molecules with potential biological activity. The naphthalene
core is present in numerous FDA-approved drugs, including terbinafine, propranolol, and
naproxen[1]. The ability to use this diboronic acid to connect different pharmacophores via

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b150188?utm_src=pdf-body-img
https://www.benchchem.com/product/b150188?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5675070.htm
https://www.mdpi.com/1420-3049/28/14/5394
https://www.mdpi.com/1420-3049/28/14/5394
https://www.benchchem.com/product/b150188?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30366253/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Suzuki coupling makes it a valuable tool for building libraries of potential drug candidates, such
as analogues of naphthalene-1,4-dione with anticancer properties[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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